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Compound of Interest

Compound Name: alpha-d-Galactosamine

Cat. No.: B3047558

An In-depth Technical Guide to the Structure and Stereochemistry of alpha-d-Galactosamine

Abstract

alpha-d-Galactosamine (a-d-GalN) is a pivotal amino sugar that serves as a fundamental
constituent of various essential biomolecules, including glycoproteins and hormones.[1] Its
unique stereochemical arrangement dictates its biological function, from mediating cellular
recognition to serving as a target for drug delivery systems. This technical guide provides a
comprehensive exploration of the structure and stereochemistry of a-d-Galactosamine and its
biologically crucial derivative, N-acetyl-alpha-d-galactosamine (a-GalNAc). We will dissect its
molecular architecture, from its foundational Fischer projection to its stable chair conformation,
elucidating the causality behind its structural properties and biological roles. This document is
intended for researchers, scientists, and drug development professionals, offering field-proven
insights into the analysis, synthesis, and application of this vital monosaccharide.

Core Molecular Structure and Nomenclature

alpha-d-Galactosamine is a hexosamine, an amino sugar derived from galactose where the
hydroxyl group at the C2 position is replaced by an amino group.[1] Its structure is defined by
both its elemental composition and the precise spatial arrangement of its atoms.

Systematic Name (IUPAC): (2S,3R,4R,5R,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol[2]
Common Synonyms: a-D-GalN, Chondrosamine
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The table below summarizes the core chemical properties of a-d-Galactosamine.

Property Value Source

Molecular Formula CeH13NOs PubChem CID 5317448[2]
Molecular Weight 179.17 g/mol PubChem CID 5317448[2]
CAS Number 14196-84-0 PubChem CID 5317448[2]

A Deep Dive into Stereochemistry

The term "alpha-d-Galactosamine" is a precise descriptor that defines the molecule's three-
dimensional architecture. Understanding each component of this name is critical to
appreciating its function.

The "D" Configuration: The Fischer Projection

The "D" designation refers to the configuration of the chiral center furthest from the anomeric
carbon, which for galactosamine is C5. In a Fischer projection, the hydroxyl group on C5 points
to the right, classifying it as a "D" sugar. This is a fundamental classification that distinguishes it
from its L-enantiomer, which is not typically found in mammalian systems.
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Chair Conformation of a-d-Galactosamine
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Workflow for a-Glycoside Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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